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Compound of Interest

Compound Name: 2-Amino-5-(methoxymethyl)phenol

Cat. No.: B8721603 Get Quote

An In-depth Technical Guide to 2-Amino-5-
(methoxymethyl)phenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2-Amino-5-(methoxymethyl)phenol (CAS No. 824933-84-8). It is intended to

serve as a foundational resource for researchers, scientists, and professionals in drug

development. This document summarizes the available data on its molecular structure and

basic properties. Notably, there is a significant lack of publicly available experimental data for

this compound, which this guide will also address. It is crucial to distinguish this compound

from its isomers, such as 2-Amino-5-methoxyphenol, for which more data is available but which

possesses a different chemical structure.

Chemical Identity and Molecular Structure
2-Amino-5-(methoxymethyl)phenol is an aromatic organic compound containing amino,

hydroxyl, and methoxymethyl functional groups attached to a benzene ring.

Table 1: Chemical Identification of 2-Amino-5-(methoxymethyl)phenol
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Identifier Value Source

IUPAC Name
2-Amino-5-

(methoxymethyl)phenol
N/A

CAS Number 824933-84-8 [1]

Molecular Formula C₈H₁₁NO₂ [2]

Molecular Weight 153.18 g/mol [2]

Canonical SMILES COC1=CC(=C(C=C1)N)O N/A

InChI Key
LLTSUUFRJSYQLR-

UHFFFAOYSA-N
N/A

Physical and Chemical Properties
A thorough search of scientific literature and chemical databases reveals a significant gap in

the publicly available experimental data for the physical and chemical properties of 2-Amino-5-
(methoxymethyl)phenol. The information that is available from commercial suppliers has not

been substantiated by peer-reviewed literature.

Table 2: Summary of Known Physical and Chemical Properties

Property Value Notes

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

pKa Data not available N/A

H-Bond Donor Count 2 Calculated

H-Bond Acceptor Count 3 Calculated

Note: The hydrogen bond donor and acceptor counts are calculated based on the molecular

structure and have not been experimentally verified.
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Spectral Data
While some commercial suppliers indicate the availability of spectral data such as NMR, HPLC,

and LC-MS for 2-Amino-5-(methoxymethyl)phenol, these spectra are not publicly accessible.

Researchers requiring this information should consider direct analytical characterization of a

purchased sample.

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-5-
(methoxymethyl)phenol are not readily available in the public domain. General synthetic

routes for related aminophenol derivatives may be adaptable, but would require significant

optimization and characterization.

Due to the lack of published experimental work, no detailed methodologies for key experiments

can be provided at this time.

Biological Activity and Signaling Pathways
There is currently no published research detailing the biological activity or the involvement of 2-
Amino-5-(methoxymethyl)phenol in any signaling pathways. Its structural similarity to other

phenolic and aniline compounds suggests potential for a range of biological activities, but this

remains to be experimentally determined.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Amino-5-(methoxymethyl)phenol (CAS 824933-84-

8) is not publicly available. In the absence of specific data, this compound should be handled

with the utmost care, assuming it may be hazardous. Standard laboratory safety protocols for

handling novel chemical entities should be strictly followed. This includes the use of personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat, and working in a

well-ventilated fume hood.

For guidance, researchers can refer to the SDS of structurally related compounds, but should

be aware that the toxicological properties may differ significantly.

Distinction from Isomers and Related Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b8721603?utm_src=pdf-body
https://www.benchchem.com/product/b8721603?utm_src=pdf-body
https://www.benchchem.com/product/b8721603?utm_src=pdf-body
https://www.benchchem.com/product/b8721603?utm_src=pdf-body
https://www.benchchem.com/product/b8721603?utm_src=pdf-body
https://www.benchchem.com/product/b8721603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is critical for researchers to distinguish 2-Amino-5-(methoxymethyl)phenol from its close

isomer, 2-Amino-5-methoxyphenol (CAS 40925-70-0). These two compounds have different

molecular formulas and structures, which will result in different physical, chemical, and

biological properties. Much of the readily available data is for 2-Amino-5-methoxyphenol, and

caution must be exercised to avoid misattribution of this data.

Diagram 1: Structural Comparison

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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